Cas no 7171-63-3 (2,4-dihydro-5-methyl-4-nitroso-3H-Pyrazol-3-one)

• Product Name: 2,4-dihydro-5-methyl-4-nitroso-3H-Pyrazol-3-one
• CAS No: 7171-63-3
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• CID: 1116521
• Update Time: 2024-03-06

2,4-dihydro-5-methyl-4-nitroso-3H-Pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4-dihydro-5-methyl-4-nitroso-3H-Pyrazol-3-one
• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-4-nitroso-

• Inchi： 1S/C4H5N3O2/c1-2-3(7-9)4(8)6-5-2/h3H,1H3,(H,6,8)
• InChI Key： WJCCHYVWQMQVBI-UHFFFAOYSA-N
• SMILES： N1=C(C)C(N=O)C(=O)N1

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Melting Point: 205-207 °C
• pka: 11.17±0.60(Predicted)